![molecular formula C8H16FNO2 B1485715 (3R,4S)-4-fluoro-N-(3-methoxypropyl)oxolan-3-amine CAS No. 2166189-53-1](/img/structure/B1485715.png)
(3R,4S)-4-fluoro-N-(3-methoxypropyl)oxolan-3-amine
Overview
Description
Scientific Research Applications
Conformational Analysis and Molecular Recognition
- Study: "3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase for Targeted Protein Degradation" (Testa et al., 2018).
- Findings: This study explores the synthesis of fluoro-hydroxyprolines and their molecular properties. It reveals that the modification affects molecular recognition in biological systems, with specific applications in targeted protein degradation.
Organolanthanide-Catalyzed Regioselective Intermolecular Hydroamination
- Study: "Organolathanide-catalyzed regioselective intermolecular hydroamination of alkenes, alkynes, vinylarenes, di- and trivinylarenes, and methylenecyclopropanes" (Ryu, Li, & Marks, 2003).
- Findings: This research demonstrates the effectiveness of organolanthanide complexes in catalyzing hydroamination, a process potentially relevant to the synthesis and applications of compounds like (3R,4S)-4-fluoro-N-(3-methoxypropyl)oxolan-3-amine.
Fluorogenic Substrate for Chymotrypsin Assay
- Study: "A potentially useful fluorogenic amine, 4-amino-7-nitrobenz-2-oxa-1,3-diazole: an application as a substrate for a microdetermination of chymotrypsin" (Sato, Miyakawa, & Kanaoka, 1984).
- Findings: The study identifies the potential use of certain fluorogenic amines, like the one , in assays for enzymes such as chymotrypsin, highlighting its application in biochemical analysis.
Role in Orexin-1 Receptor Mechanisms
- Study: "Role of Orexin-1 Receptor Mechanisms on Compulsive Food Consumption in a Model of Binge Eating in Female Rats" (Piccoli et al., 2012).
- Findings: This research explores the role of compounds similar to this compound in modulating orexin-1 receptor mechanisms, which are relevant in studies of compulsive food consumption and potentially eating disorders.
Synthesis of Conformationally Restricted Chiral Amino Acids
- Study: "Synthesis of Conformationally Restricted Chiral gamma-Aminobutyric Acid (GABA) Analogues" (Papaioannou et al., 1991).
- Findings: This paper discusses the synthesis of chiral amino acids, which are structurally related to this compound, highlighting the importance of such compounds in medicinal chemistry and drug discovery.
Application in Analytical Chemistry
- Study: "Characterization of the fluorescence properties of 4-fluoro-7-nitrobenzo-2-oxa-1,3-diazole derivatives of some primary and secondary sympathomimetic amines" (Al-Dirbashi, Kuroda, & Nakashima, 1998).
- Findings: This study presents the use of fluorogenic reagents similar to this compound in the analysis of primary and secondary sympathomimetic amines, an important aspect of analytical chemistry.
properties
IUPAC Name |
(3R,4S)-4-fluoro-N-(3-methoxypropyl)oxolan-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16FNO2/c1-11-4-2-3-10-8-6-12-5-7(8)9/h7-8,10H,2-6H2,1H3/t7-,8-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTIATAUULMQMTB-HTQZYQBOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC1COCC1F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COCCCN[C@@H]1COC[C@H]1F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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